molecular formula CH2OS B14641276 Oxathiirane CAS No. 53283-22-0

Oxathiirane

Cat. No.: B14641276
CAS No.: 53283-22-0
M. Wt: 62.09 g/mol
InChI Key: FAIFRTLETMUYIX-UHFFFAOYSA-N
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Description

Oxathiirane is a three-membered heterocyclic compound containing one oxygen atom, one sulfur atom, and one carbon atom

Preparation Methods

The synthesis of oxathiirane is typically achieved through photochemical rearrangement. One common method involves the photochemical rearrangement of sulfine (thiocarbonyl S-oxide) using light at 313 ± 10 nm in an argon matrix at 11 K . This process results in the formation of this compound, which can be characterized by its vibrational frequencies.

Chemical Reactions Analysis

Oxathiirane undergoes several types of chemical reactions, including:

    Oxidation: this compound can be oxidized to form sulfoxides and sulfones.

    Reduction: It can be reduced to form thiols and other sulfur-containing compounds.

    Substitution: this compound can participate in substitution reactions, where the sulfur or oxygen atom is replaced by other atoms or groups.

Common reagents used in these reactions include calcium hypochlorite, sodium periodate, and elemental chlorine . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Oxathiirane has several applications in scientific research, including:

Mechanism of Action

Comparison with Similar Compounds

Oxathiirane is unique compared to other similar compounds due to its three-membered ring structure and the presence of both sulfur and oxygen atoms. Similar compounds include:

    Dioxirane: Contains two oxygen atoms and one carbon atom.

    Thiirane: Contains one sulfur atom and two carbon atoms.

    Oxirane: Contains one oxygen atom and two carbon atoms.

These compounds share some reactivity patterns with this compound but differ in their specific chemical properties and applications .

Properties

CAS No.

53283-22-0

Molecular Formula

CH2OS

Molecular Weight

62.09 g/mol

IUPAC Name

oxathiirane

InChI

InChI=1S/CH2OS/c1-2-3-1/h1H2

InChI Key

FAIFRTLETMUYIX-UHFFFAOYSA-N

Canonical SMILES

C1OS1

Origin of Product

United States

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